Cas no 1006334-13-9 (4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

4-(1H-Pyrazol-1-yl)methylthiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core functionalized with a pyrazole moiety and a carboxylic acid group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for designing biologically active molecules. The presence of both pyrazole and carboxylic acid functionalities enhances its reactivity, enabling facile derivatization for further modifications. Its well-defined molecular architecture ensures consistent performance in coupling reactions and metal-catalyzed transformations. The compound is characterized by high purity and stability, making it suitable for rigorous experimental conditions. Researchers value its utility in constructing complex scaffolds for drug discovery and material science applications.
4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid structure
1006334-13-9 structure
Product Name:4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
CAS No:1006334-13-9
MF:C9H8N2O2S
MW:208.237020492554
MDL:MFCD06803411
CID:3056873
PubChem ID:19616591
Update Time:2025-06-15

4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((1H-Pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
    • 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
    • 4-(pyrazol-1-ylmethyl)thiophene-2-carboxylic acid
    • STK349562
    • 845-031-8
    • CS-0264454
    • 4-((1H-Pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
    • BBL039925
    • GQB33413
    • MFCD06803411
    • 1006334-13-9
    • AKOS000309528
    • 4-[(1H-pyrazol-1-yl)methyl]thiophene-2-carboxylic acid
    • 4-(1H-pyrazol-1-ylmethyl)thiophene-2-carboxylic acid
    • EN300-92822
    • MDL: MFCD06803411
    • Inchi: 1S/C9H8N2O2S/c12-9(13)8-4-7(6-14-8)5-11-3-1-2-10-11/h1-4,6H,5H2,(H,12,13)
    • InChI Key: OPKYOQJSJSCWTO-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC(=C1)CN1C=CC=N1

Computed Properties

  • Exact Mass: 208.031
  • Monoisotopic Mass: 208.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.4A^2
  • XLogP3: 1.4

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Additional information on 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid

Comprehensive Overview of 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid (CAS No. 1006334-13-9): Properties, Applications, and Industry Insights

4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid (CAS No. 1006334-13-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiophene ring with a pyrazole moiety, linked via a methylene bridge, and a carboxylic acid functional group. This versatile structure enables it to serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid has surged, driven by their applications in drug discovery. Researchers frequently search for terms such as "thiophene derivatives in medicine" or "pyrazole-based drug design," reflecting the compound's relevance in addressing modern therapeutic challenges. Its CAS No. 1006334-13-9 is often queried in chemical databases, underscoring its importance in patent literature and industrial-scale synthesis.

The compound's carboxylic acid group enhances its solubility and reactivity, making it suitable for coupling reactions in peptide chemistry or metal-organic frameworks (MOFs). A trending topic in 2024 is the use of such building blocks in "green chemistry" and "sustainable synthesis," where 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid is explored as a eco-friendly alternative to traditional reagents. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in pharmaceutical applications.

From a commercial perspective, suppliers often highlight the compound's role in "high-value chemical intermediates" or "custom synthesis solutions." Its stability under ambient conditions and compatibility with common organic solvents (e.g., DMF, DMSO) further boost its utility. Notably, the rise of "AI-driven molecular design" has increased interest in this compound, as machine learning models predict its potential in novel drug candidates targeting inflammation and metabolic disorders.

In conclusion, 4-(1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid (CAS No. 1006334-13-9) exemplifies the convergence of structural ingenuity and practical applicability. As research continues to uncover its potential in "precision medicine" and "material science," this compound remains a focal point for innovators seeking to address global health and sustainability challenges.

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